N,N-diethyl-1-(4-nitrobenzyl)-3-piperidinecarboxamide

• IUPAC Name: N,N-diethyl-1-[(4-nitrophenyl)methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C17H25N3O3/c1-3-19(4-2)17(21)15-6-5-11-18(13-15)12-14-7-9-16(10-8-14)20(22)23/h7-10,15H,3-6,11-13H2,1-2H3
• InChI Key: JZPGKOUDIBJEAH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1CCCN(C1)CC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol

Description

N,N-diethyl-1-(4-nitrobenzyl)-3-piperidinecarboxamide, commonly known as DNPC, is a chemical compound that belongs to the family of piperidine carboxamide. It is widely used in scientific research due to its unique chemical properties and mechanism of action.

Mechanism of Action

DNPC works by binding to the active site of HDACs and sirtuins, preventing them from carrying out their normal function. This leads to changes in gene expression and cellular metabolism, which can have a wide range of effects on cells and tissues. The exact mechanism of action of DNPC is still being studied, but it is thought to involve changes in the acetylation status of certain proteins and histones.
Biochemical and Physiological Effects:
DNPC has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as to protect against oxidative stress and inflammation. It has also been shown to improve insulin sensitivity and glucose metabolism in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DNPC in lab experiments is its specificity for HDACs and sirtuins. This allows researchers to study the function of these enzymes in a controlled manner. However, one of the main limitations of using DNPC is its potential toxicity and off-target effects. Researchers must be careful to use appropriate concentrations and controls to ensure that the effects they observe are due to the inhibition of HDACs and sirtuins, and not due to other factors.

Future Directions

There are many potential future directions for research on DNPC. One area of interest is the development of more potent and selective inhibitors of HDACs and sirtuins. Another area of interest is the use of DNPC as a therapeutic agent for the treatment of cancer, diabetes, and other diseases. Finally, researchers are also interested in studying the long-term effects of DNPC on cellular function and metabolism, as well as its potential for use in combination with other drugs or therapies.

Synthesis Methods

The synthesis of DNPC involves the reaction between 4-nitrobenzyl chloride and diethyl piperidine-3,4-dicarboxylate in the presence of a base. The reaction takes place in an organic solvent, such as dichloromethane or chloroform, and is typically carried out at room temperature. The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

DNPC is widely used in scientific research as a tool to study the function of certain proteins and enzymes. It is commonly used as an inhibitor of certain enzymes, such as histone deacetylases (HDACs) and sirtuins. HDACs and sirtuins are important enzymes that play a critical role in gene expression and cellular metabolism. By inhibiting these enzymes, researchers can study their function and potential therapeutic applications.